Cas no 1565947-26-3 (5-Butyl-2-methylpiperidine)

• Product Name: 5-Butyl-2-methylpiperidine
• CAS No: 1565947-26-3
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5690306
• PubChem ID: 104823470
• Update Time: 2023-10-13

5-Butyl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1565947-26-3
• 5-butyl-2-methylpiperidine
• EN300-1476889
• Piperidine, 5-butyl-2-methyl-
• 5-Butyl-2-methylpiperidine

• Inchi： 1S/C10H21N/c1-3-4-5-10-7-6-9(2)11-8-10/h9-11H,3-8H2,1-2H3
• InChI Key： XDBDKEGFHAPGLN-UHFFFAOYSA-N
• SMILES： N1C(C)CCC(CCCC)C1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.804±0.06 g/cm3(Predicted)
• Boiling Point: 203.4±8.0 °C(Predicted)
• pka: 10.67±0.10(Predicted)